Cas no 2137844-16-5 (1-(2-methoxyethyl)piperidine-3,5-dione)

• Product Name: 1-(2-methoxyethyl)piperidine-3,5-dione
• CAS No: 2137844-16-5
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6388772
• PubChem ID: 165470133
• Update Time: 2025-05-19

1-(2-methoxyethyl)piperidine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)piperidine-3,5-dione
• EN300-1083957
• 2137844-16-5

• Inchi： 1S/C8H13NO3/c1-12-3-2-9-5-7(10)4-8(11)6-9/h2-6H2,1H3
• InChI Key： PIUQDEHJUFXZRE-UHFFFAOYSA-N
• SMILES： O(C)CCN1CC(CC(C1)=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.6Ų

Additional information on 1-(2-methoxyethyl)piperidine-3,5-dione

1-(2-Methoxyethyl)piperidine-3,5-dione: A Comprehensive Overview

The compound 1-(2-methoxyethyl)piperidine-3,5-dione, identified by the CAS number 2137844-16-5, is a significant molecule in the field of organic chemistry. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule consists of a piperidine ring substituted with two ketone groups at the 3 and 5 positions and a 2-methoxyethyl group at the 1 position. This unique substitution pattern imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the potential of 1-(2-methoxyethyl)piperidine-3,5-dione as a versatile building block in organic synthesis. Its ability to undergo various transformations, such as nucleophilic additions and cyclizations, makes it an attractive candidate for constructing complex molecular architectures. For instance, researchers have utilized this compound to synthesize bioactive molecules with potential anti-inflammatory and antioxidant properties.

The synthesis of 1-(2-methoxyethyl)piperidine-3,5-dione typically involves multi-step processes that require precise control over reaction conditions. One common approach is the condensation of a suitable aldehyde with a diamine derivative in the presence of an acid catalyst. This method not only ensures high yields but also allows for functional group compatibility, which is crucial for subsequent modifications.

In terms of applications, 1-(2-methoxyethyl)piperidine-3,5-dione has shown promise in the development of advanced materials. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis. Additionally, its thermal stability and mechanical properties make it a candidate for polymer applications.

The latest research on this compound has focused on its role in medicinal chemistry. Scientists have explored its potential as a scaffold for designing drugs targeting various diseases, including cancer and neurodegenerative disorders. The presence of the methoxy group introduces electronic effects that can enhance bioavailability and pharmacokinetic properties.

In conclusion, 1-(2-methoxyethyl)piperidine-3,5-dione is a multifaceted compound with a wide range of applications across different scientific domains. Its structural features and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in chemistry and related fields.